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Compound of Interest

Compound Name: cis-3-Decene

Cat. No.: B091391 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the proper

disposal of cis-3-Decene, a flammable, unsaturated aliphatic hydrocarbon. While a specific

Safety Data Sheet (SDS) for cis-3-Decene is not readily available in public databases, its

general chemical properties and information on similar flammable liquids provide a strong basis

for safe disposal protocols.

Physicochemical and Hazard Properties
Understanding the properties of cis-3-Decene is the first step in ensuring its safe handling. The

following table summarizes available data for cis-3-Decene and includes data for its isomer,

cis-5-Decene, for a more complete hazard profile.
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Property cis-3-Decene
cis-5-Decene (Isomer for
Hazard Reference)

Chemical Formula C₁₀H₂₀[1][2][3] C₁₀H₂₀

Molecular Weight 140.27 g/mol [1][4] 140.27 g/mol

Physical State Liquid (at standard conditions) Liquid

Boiling Point 166.82°C (estimate)[5] Not specified

Density 0.7631 g/cm³ (estimate)[5] Not specified

Flash Point Data not available
Flammable Liquid Category 3

(H226)[6]

Primary Hazards
Assumed to be a flammable

liquid.

Flammable liquid and vapor.[6]

May be fatal if swallowed and

enters airways (Aspiration

Hazard, H304).[6]

Note: Since specific hazard data for cis-3-Decene is limited, it is crucial to treat it with the

same precautions as its isomers, such as cis-5-Decene, which are classified as flammable

liquids and aspiration hazards.[6]

Experimental Protocol: Standard Disposal
Procedure for Flammable Liquids
The following is a step-by-step guide for the safe disposal of cis-3-Decene, based on

established procedures for flammable, non-halogenated organic waste.[7][8][9]

Personnel Protective Equipment (PPE):

Flame-resistant lab coat

Chemical safety goggles

Appropriate chemical-resistant gloves (e.g., nitrile)

Materials:
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Designated hazardous waste container (glass or polyethylene) with a screw cap.[8]

Waste label

Fume hood

Procedure:

Segregation:

Ensure that cis-3-Decene waste is not mixed with other waste types, particularly

oxidizers, corrosives, or halogenated solvents.[9]

Collect cis-3-Decene waste in a dedicated, properly labeled container.[8][10]

Container Labeling:

Immediately label the waste container with the words "Hazardous Waste," "Flammable,"

and the full chemical name, "cis-3-Decene."[8][10]

List all constituents if it is a mixed waste stream.

Waste Accumulation:

All handling and transfer of cis-3-Decene waste should be conducted within a certified

chemical fume hood to minimize inhalation exposure and prevent the accumulation of

flammable vapors.[7]

Keep the waste container tightly sealed when not in use.[8]

Store the waste container in a designated, well-ventilated, and cool area, away from

sources of ignition such as heat, sparks, or open flames.[6]

It is best practice to store flammable liquid waste in a certified flammable storage cabinet.

Disposal Request:
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Once the waste container is nearly full (no more than 90% capacity to allow for vapor

expansion), or on a regular schedule, arrange for disposal through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.[8][9]

Never pour cis-3-Decene down the drain or dispose of it in regular trash.[8][10][11]

Contaminated Materials:

Any materials, such as pipette tips, gloves, or absorbent pads, that come into contact with

cis-3-Decene should be considered hazardous waste and disposed of accordingly in a

sealed, labeled container.[7]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and operational flow for the proper

disposal of cis-3-Decene.
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cis-3-Decene Disposal Workflow
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Waste Collection

Storage

Final Disposal
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Caption: Logical workflow for the safe disposal of cis-3-Decene.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of cis-3-Decene, protecting both themselves and the environment. Always consult

your institution's specific chemical hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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